Cas no 1263061-14-8 (Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 1263061-14-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD19443837
• CID: 2093677
• PubChem ID: 72207321
• Update Time: 2025-10-22

Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl 2-methylpyrazolo-[1,5-a]pyrimidine-6-carboxylate
• BS-20417
• 2-Methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
• PB15414
• CS-0054888
• EN300-7413111
• SY342669
• 1263061-14-8
• MFCD19443837
• ETHYL2-METHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• SC1123
• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-methyl-, ethyl ester
• DB-157499

• MDL： MFCD19443837
• Inchi： 1S/C10H11N3O2/c1-3-15-10(14)8-5-11-9-4-7(2)12-13(9)6-8/h4-6H,3H2,1-2H3
• InChI Key： CYHHOLYDSIIKIU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC2=CC(C)=NN2C=1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

Comprehensive Guide to Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1263061-14-8)

Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1263061-14-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolopyrimidine derivative is characterized by a fused bicyclic system, combining a pyrazole and pyrimidine ring, which enhances its potential as a versatile intermediate in organic synthesis. Researchers are particularly interested in its applications for developing novel kinase inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug discovery.

The molecular structure of Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate features an ethyl ester group at the 6-position, which improves solubility and facilitates further functionalization. This attribute makes it a valuable building block for constructing more complex molecules, especially in the synthesis of bioactive compounds. Recent studies highlight its role in optimizing drug-like properties, such as bioavailability and metabolic stability, addressing common challenges in modern medicinal chemistry. As the demand for highly functionalized heterocycles grows, this compound stands out for its adaptability in structure-activity relationship (SAR) studies.

In the context of green chemistry, Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate has been explored for its compatibility with sustainable synthetic protocols. Innovations like catalyst-free reactions and microwave-assisted synthesis have been employed to reduce environmental impact while maintaining high yields. These advancements resonate with the industry's shift toward eco-friendly manufacturing, a topic frequently searched by professionals seeking sustainable chemical solutions.

Another area of interest is the compound's potential in agrochemical innovation. Its pyrazolopyrimidine core shares structural similarities with active ingredients in crop protection agents, sparking research into next-generation pesticides and herbicides. With global concerns about food security and resistance management, this application aligns with trending searches on agricultural chemistry breakthroughs.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing CAS No. 1263061-14-8, ensuring purity and consistency in research settings. The compound's stability under various conditions has also been investigated, addressing common queries about storage recommendations and handling protocols for sensitive intermediates.

From a commercial perspective, suppliers of Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate emphasize its availability in bulk quantities to support large-scale drug discovery projects. Custom synthesis services further cater to the need for tailor-made intermediates, a frequently searched term among contract research organizations (CROs).

In summary, Ethyl 2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate exemplifies the intersection of innovation and practicality in specialty chemicals. Its multifaceted applications—from pharmaceutical development to sustainable agriculture—make it a compelling subject for researchers navigating the evolving landscape of functional heterocycles.